3-[3-(4-chlorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-(1,1-dioxido-2,3-dihydro-3-thienyl)propanamide

• Molecular Formula: C25H20ClNO6S
• Molecular Weight: 497.9 g/mol
• IUPAC Name: 3-[3-(4-chlorophenyl)-5-methyl-7-oxofuro[3,2-g]chromen-6-yl]-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)propanamide
• InChI: InChI=1S/C25H20ClNO6S/c1-14-18(6-7-24(28)27-17-8-9-34(30,31)13-17)25(29)33-23-11-22-20(10-19(14)23)21(12-32-22)15-2-4-16(26)5-3-15/h2-5,8-12,17H,6-7,13H2,1H3,(H,27,28)
• InChI Key: CSISOYQTQLOKLI-UHFFFAOYSA-N
• SMILES: CC1=C(C(=O)OC2=C1C=C3C(=C2)OC=C3C4=CC=C(C=C4)Cl)CCC(=O)NC5CS(=O)(=O)C=C5
• Canonical SMILES: CC1=C(C(=O)OC2=CC3=C(C=C12)C(=CO3)C4=CC=C(C=C4)Cl)CCC(=O)NC5CS(=O)(=O)C=C5

Description

3-[3-(4-chlorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-(1,1-dioxido-2,3-dihydro-3-thienyl)propanamide, also known as CKD-712, is a novel compound that has been synthesized for its potential therapeutic applications. This compound has shown promising results in various scientific research studies, and its mechanism of action has been extensively investigated.

Mechanism of Action

The exact mechanism of action of 3-[3-(4-chlorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-(1,1-dioxido-2,3-dihydro-3-thienyl)propanamide is not fully understood, but it has been shown to modulate various signaling pathways involved in inflammation, fibrosis, and cancer. This compound has been shown to inhibit the NF-κB signaling pathway, which is a key pathway involved in inflammation and cancer. The compound has also been shown to inhibit the TGF-β signaling pathway, which is a key pathway involved in fibrosis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal models. The compound has been shown to reduce inflammation and fibrosis in the kidneys and liver, and it has also been shown to inhibit tumor growth in various cancer models. This compound has been shown to modulate various cytokines and growth factors involved in inflammation, fibrosis, and cancer, including TNF-α, IL-1β, TGF-β, and VEGF.

Advantages and Limitations for Lab Experiments

3-[3-(4-chlorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-(1,1-dioxido-2,3-dihydro-3-thienyl)propanamide has several advantages for lab experiments. The compound is highly pure and can be synthesized in large quantities, which is essential for conducting scientific research studies. This compound has also been extensively studied in animal models, which provides a strong foundation for further research. However, there are some limitations to using this compound in lab experiments. The compound has not been tested in human clinical trials, so its safety and efficacy in humans are not fully understood. Additionally, the exact mechanism of action of this compound is not fully understood, which makes it difficult to design experiments to test its effects.

Future Directions

There are several future directions for research on 3-[3-(4-chlorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-(1,1-dioxido-2,3-dihydro-3-thienyl)propanamide. One area of research is to investigate the safety and efficacy of the compound in human clinical trials. Another area of research is to investigate the potential of this compound as a therapeutic agent for various diseases, including kidney disease, liver fibrosis, and cancer. Further studies are also needed to fully understand the mechanism of action of this compound and to identify potential drug targets. Finally, future research could focus on developing novel analogs of this compound with improved efficacy and safety profiles.

Synthesis Methods

The synthesis of 3-[3-(4-chlorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-(1,1-dioxido-2,3-dihydro-3-thienyl)propanamide involves the reaction between 6-chloro-3-(4-chlorophenyl)-2H-furo[3,2-g]chromen-7-one and N-(1,1-dioxido-2,3-dihydro-3-thienyl)propanamide in the presence of a base. The reaction yields this compound as a white solid with a purity of over 99%. The synthesis method has been optimized to produce large quantities of the compound for scientific research purposes.

Scientific Research Applications

3-[3-(4-chlorophenyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-(1,1-dioxido-2,3-dihydro-3-thienyl)propanamide has been extensively studied for its potential therapeutic applications in various scientific research studies. The compound has been shown to have anti-inflammatory, anti-fibrotic, and anti-cancer properties. This compound has been tested in animal models for various diseases, including kidney disease, liver fibrosis, and cancer. The compound has been shown to reduce inflammation and fibrosis in these models, and it has also demonstrated anti-cancer activity by inhibiting tumor growth and inducing apoptosis.